Cas no 941929-61-9 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide)

• Product Name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide
• CAS No: 941929-61-9
• MF: C₁₈H₁₉FN₂O₃S
• MW: 362.418466806412
• CID: 5501560
• Update Time: 2025-06-08

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]propanamide
• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

• Inchi： 1S/C18H19FN2O3S/c1-2-18(22)20-15-7-10-17-13(12-15)4-3-11-21(17)25(23,24)16-8-5-14(19)6-9-16/h5-10,12H,2-4,11H2,1H3,(H,20,22)
• InChI Key： BRXCATFICGCBQR-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

Comprehensive Overview of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS No. 941929-61-9)

The compound N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS No. 941929-61-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a fluorobenzenesulfonyl moiety and a tetrahydroquinolin core, which contribute to its potential applications in pharmaceutical and material science research. This compound has garnered attention due to its structural similarity to bioactive molecules, making it a subject of interest in drug discovery and development.

In recent years, the demand for fluorinated compounds like N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide has surged, driven by their enhanced metabolic stability and bioavailability. Researchers often search for "fluorinated sulfonamide derivatives" or "tetrahydroquinoline-based compounds" to explore their therapeutic potential. The presence of the 4-fluorobenzenesulfonyl group in this molecule is particularly noteworthy, as it is a common pharmacophore in kinase inhibitors and anti-inflammatory agents.

The synthesis of CAS No. 941929-61-9 involves multi-step organic reactions, including sulfonylation and amidation, to achieve the desired molecular architecture. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity and confirming its structure. Given the rising interest in "small molecule drug candidates," this compound's synthetic pathway and physicochemical properties are frequently discussed in academic and industrial forums.

From a pharmacological perspective, N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide is often studied for its potential interactions with biological targets. Queries like "role of fluorinated compounds in medicinal chemistry" or "tetrahydroquinoline derivatives as enzyme inhibitors" reflect the scientific community's focus on its applications. Its propanamide side chain further enhances its versatility, enabling modifications for improved drug-like properties.

Beyond pharmaceuticals, this compound's unique structure makes it a candidate for advanced material science applications. Searches for "sulfonamide-based polymers" or "fluorinated organic semiconductors" align with its potential utility in designing functional materials. The integration of fluorine atoms into organic frameworks is a hot topic, as it often improves thermal stability and electronic properties.

In summary, N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS No. 941929-61-9) represents a compelling case study in modern chemistry. Its multifaceted applications, coupled with the growing demand for fluorinated and sulfonamide-containing compounds, position it as a valuable entity in both academic and industrial research. As the scientific community continues to explore "structure-activity relationships" and "novel synthetic methodologies," this compound is poised to remain a focal point in innovative research endeavors.